2-methyl-N-(6-{[(propylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)propanamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The exact mass of the compound 2-methyl-N-(6-{[(propylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)propanamide is 296.13069707 g/mol and the complexity rating of the compound is 326. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-methyl-N-(6-{[(propylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-methyl-N-(6-{[(propylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
IUPAC Name |
2-methyl-N-[6-[2-oxo-2-(propylamino)ethyl]sulfanylpyridazin-3-yl]propanamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N4O2S/c1-4-7-14-11(18)8-20-12-6-5-10(16-17-12)15-13(19)9(2)3/h5-6,9H,4,7-8H2,1-3H3,(H,14,18)(H,15,16,19) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KJEUYDGCAMYDRO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)CSC1=NN=C(C=C1)NC(=O)C(C)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N4O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.39 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-methyl-N-(6-{[(propylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)propanamide is a pyridazine derivative that has garnered attention for its potential biological activities. This article aims to explore the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The chemical structure of 2-methyl-N-(6-{[(propylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)propanamide can be described by its IUPAC name and molecular formula. The compound features a pyridazine ring substituted with a propylcarbamoyl group and a methyl sulfanyl moiety, contributing to its unique biological properties.
- IUPAC Name : 2-methyl-N-(6-{[(propylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)propanamide
- Molecular Formula : C₁₁H₁₅N₃OS
Antimicrobial Properties
Research indicates that derivatives of pyridazine compounds exhibit significant antimicrobial activity. A study focusing on similar compounds noted their effectiveness against various bacterial strains, suggesting that 2-methyl-N-(6-{[(propylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)propanamide could possess comparable antimicrobial properties.
Anti-inflammatory Effects
The compound has also been studied for its anti-inflammatory effects. In vitro studies demonstrated that it could inhibit the production of pro-inflammatory cytokines, which are crucial in the pathogenesis of various inflammatory diseases.
Cytotoxicity Against Cancer Cells
Preliminary research suggests that this compound exhibits cytotoxic effects against certain cancer cell lines. A study reported IC50 values indicating significant cell growth inhibition in human cancer cell lines, suggesting potential for development as an anticancer agent.
The proposed mechanisms through which 2-methyl-N-(6-{[(propylcarbamoyl)methyl]sulfanyl}pyridazin-3-yl)propanamide exerts its biological effects include:
- Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in the metabolic pathways of pathogens or cancer cells.
- Modulation of Signaling Pathways : It could interfere with signaling pathways that regulate inflammation and cell proliferation.
- Interaction with Cellular Targets : The presence of the sulfanyl group may enhance binding affinity to cellular targets, leading to increased efficacy.
Case Study 1: Antimicrobial Efficacy
A recent study evaluated the antimicrobial efficacy of various pyridazine derivatives, including our compound, against clinical isolates from patients with infections. Results showed a promising profile for treating infections caused by resistant strains.
Case Study 2: Cancer Cell Line Testing
In another investigation, researchers tested the cytotoxic effects of the compound on multiple cancer cell lines. The findings indicated that it could induce apoptosis in cancer cells through the activation of caspase pathways.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
